Cas no 1919045-63-8 (4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide)

• Product Name: 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide
• CAS No: 1919045-63-8
• MF: C₂₀H₃₀N₄O₂
• MW: 358.477804660797
• CID: 5463499
• Update Time: 2025-07-14

4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3182248394
• 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide

• Inchi： 1S/C20H30N4O2/c1-4-5-12-26-16-8-6-15(7-9-16)22-20(25)17-10-11-24-14(2)13-18(21-3)23-19(17)24/h10-11,13,15-16H,4-9,12H2,1-3H3,(H,21,23)(H,22,25)
• InChI Key： MFDOFSOIDQFHBU-UHFFFAOYSA-N
• SMILES： O(CCCC)C1CCC(CC1)NC(C1C=CN2C(C)=CC(NC)=NC2=1)=O

Computed Properties

• Exact Mass: 358.23687621 g/mol
• Monoisotopic Mass: 358.23687621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 358.5
• XLogP3: 4.2
• Topological Polar Surface Area: 67.7

Additional information on 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide

4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide (CAS No. 1919045-63-8): A Comprehensive Overview

4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide (CAS No. 1919045-63-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[1,2-a]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide is characterized by a pyrrolo[1,2-a]pyrimidine core with a methyl group at the 4-position and a methylamino substituent at the 2-position. The N-substituent is a (1R,4R)-4-butoxycyclohexyl group, which imparts additional complexity and specificity to the molecule. This intricate structure has been shown to influence the compound's pharmacological properties and its interactions with biological targets.

Recent studies have highlighted the potential of 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes and pathways.

In addition to its antiviral properties, 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide has shown promise in cancer research. Preclinical studies have indicated that it can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. This selective inhibition minimizes potential side effects on healthy cells, making it an attractive candidate for further development as an anticancer agent.

The anti-inflammatory properties of 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide have also been explored. Research has shown that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide has been extensively studied to ensure its suitability for clinical use. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential as an orally administered therapeutic agent.

To further evaluate the safety and efficacy of 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease models and to identify any potential adverse effects. Preliminary results from these trials have been promising, with no significant safety concerns reported to date.

In conclusion, 4-methyl-2-(methylamino)-N-[(1r,4r)-4-butoxycyclohexyl]pyrrolo[1,2-a]pyrimidine-8-carboxamide (CAS No. 1919045-63-8) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of antiviral therapy, oncology, and anti-inflammatory treatment. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.